Cas no 17788-47-5 (1,4-Naphthalenedione, 5-nitro-)

• Product Name: 1,4-Naphthalenedione, 5-nitro-
• CAS No: 17788-47-5
• MF: C₁₀H₅NO₄
• MW: 203.151002645493
• MDL: MFCD00184319
• CID: 96194
• PubChem ID: 12336402
• Update Time: 2025-04-18

1,4-Naphthalenedione, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-nitro-
• 5-nitronaphthalene-1,4-dione
• 1,4-Naphthalenedione,5-nitro
• 5-nitro-1,4-naphthoquinone
• VSBOSAGJYNRBJN-UHFFFAOYSA-N
• 5-nitronaphthoquinone
• BS-48027
• CS-0160660
• 5-nitro-1,4-Naphthalenedione
• MFCD00184319
• DTXSID40491413
• SY247111
• 17788-47-5
• SCHEMBL7625099
• E75264

• MDL： MFCD00184319
• Inchi： 1S/C10H5NO4/c12-8-4-5-9(13)10-6(8)2-1-3-7(10)11(14)15/h1-5H
• InChI Key： VSBOSAGJYNRBJN-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2=CC=CC(=C21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 203.02200
• Monoisotopic Mass: 203.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Melting Point: 165.8-166.7 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 407.1±45.0 °C(Predicted)
• PSA: 79.96000
• LogP: 2.05320